Cas no 106283-33-4 (14-Hydroxy-15-methoxy-11-oxo-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaene-13-carboxylic acid)

14-Hydroxy-15-methoxy-11-oxo-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaene-13-carboxylic acid structure
106283-33-4 structure
Product Name:14-Hydroxy-15-methoxy-11-oxo-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaene-13-carboxylic acid
CAS No:106283-33-4
MF:C17H11NO5
MW:309.272944688797
CID:179372
Update Time:2023-08-03

14-Hydroxy-15-methoxy-11-oxo-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaene-13-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Dibenz[cd,f]indole-3-carboxylicacid, 4,5-dihydro-2-hydroxy-1-methoxy-4-oxo-
    • AristolactamD II
    • Aristololactam D II
    • 2-Hydroxy-1-methoxy-4-oxo-4,5-dihydrodibenzo[cd,f]indole-3-carboxylic acid
    • 14-Hydroxy-15-methoxy-11-oxo-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaen
    • 14-Hydroxy-15-methoxy-11-oxo-10-azatetracyclo[7.6.1.02,7.012,16]hexadeca-1(16),2,4,6,8,12,14-heptaene-13-carboxylic acid
    • Inchi: 1S/C17H11NO5/c1-23-15-10-8-5-3-2-4-7(8)6-9-11(10)12(16(20)18-9)13(14(15)19)17(21)22/h2-6,19H,1H3,(H,18,20)(H,21,22)
    • InChI Key: OJJZURBYSYZEQT-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C(C(=O)O)=C2C(NC3C=C4C=CC=CC4=C1C2=3)=O)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 523
  • Topological Polar Surface Area: 95.9

Experimental Properties

  • PSA: 99.35000
  • LogP: 2.79070
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